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Compound of Interest

Compound Name: Echinenone

Cat. No.: B051690

For researchers, scientists, and drug development professionals, the safe and efficient
handling of chemical compounds is paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal
plans for Echinenone, a carotenoid utilized in various research applications. Adherence to
these protocols is crucial for ensuring laboratory safety and maintaining the integrity of
experimental work.

Summary of Safety and Physical Data

Echinenone is a solid, dark red to very dark red powder that is sensitive to light and
temperature.[1] While specific occupational exposure limits (OELs) for Echinenone have not
been established by major regulatory bodies such as OSHA, NIOSH, or ACGIH, it is prudent to
handle it with care to minimize exposure. The water solubility of Echinenone is low.
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Property Value Source
Chemical Formula C40H540 [2][3]
Molecular Weight 550.86 g/mol [1]
Solid, Dark Red to Very Dark
Appearance [1]
Red
Melting Point 178-180 °C [3]
Storage Temperature -20°C [1][3]

N Slightly soluble in Chloroform,
Solubility _ [1][3]
Diethyl Ether, and Methanol

- Light and temperature
Stability sensitive [1]

Personal Protective Equipment (PPE)

Due to the lack of specific toxicity data for Echinenone, a conservative approach to PPE is
recommended. The following table summarizes the recommended PPE for handling
Echinenone powder.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Echinenone
https://www.lookchem.com/ProductWholeProperty_LCPL323029.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4423339.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4423339.htm
https://www.lookchem.com/ProductWholeProperty_LCPL323029.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4423339.htm
https://www.lookchem.com/ProductWholeProperty_LCPL323029.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4423339.htm
https://www.lookchem.com/ProductWholeProperty_LCPL323029.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4423339.htm
https://www.benchchem.com/product/b051690?utm_src=pdf-body
https://www.benchchem.com/product/b051690?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

] Specifications and Best
PPE Category Recommended Equipment a—.
ractices

Nitrile or neoprene gloves are
recommended for handling
carotenoids.[4] Always inspect
Hand Protection Chemical-resistant gloves gloves for tears or punctures
before use. Remove and
dispose of contaminated

gloves immediately.

i Safety glasses with side Ensure a snug fit to protect
Eye Protection _ _ _
shields or safety goggles against dust particles.

Recommended when handling
the powder outside of a
certified chemical fume hood

) ) ] or glove box to minimize

Respiratory Protection N95 or P100 respirator ) ] ] )

inhalation of airborne patrticles.
The choice of respirator should
be based on a site-specific risk

assessment.

A standard lab coat should be
Body Protection Laboratory coat worn to protect clothing from

contamination.

Operational Plan: Weighing and Handling Protocol

Given Echinenone's sensitivity to light and temperature, the following step-by-step protocol
should be followed when weighing and handling the solid compound.[1][5][6][7][8]

e Preparation:

o Whenever possible, work in a designated area with reduced lighting or use amber-colored
labware to minimize light exposure.[5][6][7]

o Ensure the analytical balance is clean, calibrated, and located in an area free from drafts.

[°]
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o Use a clean spatula and a weighing boat or weighing paper.[10][11] For static-prone
powders, an aluminum foil boat may be beneficial.[12]

e Weighing Procedure:
o Tare the weighing vessel on the analytical balance.[10]

o Carefully transfer the desired amount of Echinenone powder to the weighing vessel using
the spatula. Avoid creating dust.[13]

o Record the final weight.
o Transfer and Dissolution:
o If transferring to a flask, use a powder funnel to prevent spillage.

o To ensure quantitative transfer, rinse the weighing vessel and spatula with a small amount
of the desired solvent and add the rinsing to the flask.

o As Echinenone is temperature-sensitive, avoid heating to dissolve unless specified by the
experimental protocol.[14]

Disposal Plan

Proper disposal of Echinenone and contaminated materials is essential to prevent
environmental contamination and ensure laboratory safety.

Waste Categorization:

¢ Solid Echinenone Waste: Unused or expired Echinenone powder.

o Contaminated Solid Waste: Used weighing boats, gloves, and paper towels.
 Liquid Waste: Solutions containing Echinenone.

Disposal Procedures:

e Solid Echinenone Waste:
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o Collect in a clearly labeled, sealed container designated for non-hazardous chemical
waste.[15][16][17][18][19]

o Do not mix with other chemical waste unless compatibility is confirmed.

o Contaminated Solid Waste:
o Place in a designated, sealed bag for solid laboratory waste.[18]
e Liquid Waste:

o Collect in a labeled, sealed container appropriate for organic solvent waste, as
Echinenone is typically dissolved in such solvents.

o Consult your institution's specific guidelines for the disposal of non-hazardous chemical
waste.[15][16][17]

Spill Response Plan

In the event of a spill of Echinenone powder, follow these steps to ensure a safe and effective
cleanup.[20][21][22][23]

» Evacuate and Secure the Area:
o Alert others in the vicinity of the spill.
o Restrict access to the spill area.

o Assess the Spill:

o For a small, contained spill, proceed with cleanup if you are trained and have the
appropriate PPE.

o For a large or uncontained spill, or if you are unsure, contact your institution's
environmental health and safety (EHS) department.

e Cleanup Procedure for a Small Spill:

o Don the appropriate PPE as outlined in the PPE section.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.nsta.org/blog/laboratory-waste-disposal-safety-protocols
https://www.benchchem.com/product/b051690?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://protect.iu.edu/environmental-health/public-environment/waste-management/waste-guide/in-lab-disposal.html
https://www.benchchem.com/product/b051690?utm_src=pdf-body
https://pesticidestewardship.org/spills/cleanup/
https://www.hazchem.com/resources/spill-cleanup/
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www.acs.org/about/governance/committees/chemical-safety/publications-resources/guide-for-chemical-spill-response.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051690?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

[e]

Gently cover the spill with a damp paper towel or use a spill absorbent for powders to
prevent the dust from becoming airborne.[22][24]

[e]

Carefully scoop the material into a labeled container for solid waste disposal.

o

Wipe the area with a damp cloth, and then clean with soap and water.

[¢]

Place all contaminated cleaning materials in the solid waste disposal bag.

Carotenoid Biosynthesis Pathway

Echinenone is synthesized from [3-carotene. The diagram below illustrates the relevant portion
of the carotenoid biosynthesis pathway.[25][26][27][28][29][30][31][32][33]

Carotenoid Biosynthesis

Lycopene B-cyclase -carotene ketolase (CrtO/Crt

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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